Acetylisocupressic acid
Acetylisocupressic acid
Brand Name:
Vulcanchem
CAS No.:
52992-82-2
VCID:
VC0198023
InChI:
InChI=1S/C22H34O4/c1-15(12-14-26-17(3)23)8-10-19-16(2)9-11-20-18(21(24)25-5)7-6-13-22(19,20)4/h12,18-20H,2,6-11,13-14H2,1,3-5H3/b15-12+/t18-,19-,20+,22-/m0/s1
SMILES:
CC(=CCOC(=O)C)CCC1C(=C)CCC2C1(CCCC2C(=O)OC)C
Molecular Formula:
C22H34O4
Molecular Weight:
362.5 g/mol
Acetylisocupressic acid
CAS No.: 52992-82-2
Reference Standards
VCID: VC0198023
Molecular Formula: C22H34O4
Molecular Weight: 362.5 g/mol
| CAS No. | 52992-82-2 |
|---|---|
| Product Name | Acetylisocupressic acid |
| Molecular Formula | C22H34O4 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | methyl (1S,4aR,5S,8aR)-5-[(E)-5-acetyloxy-3-methylpent-3-enyl]-4a-methyl-6-methylidene-1,2,3,4,5,7,8,8a-octahydronaphthalene-1-carboxylate |
| Standard InChI | InChI=1S/C22H34O4/c1-15(12-14-26-17(3)23)8-10-19-16(2)9-11-20-18(21(24)25-5)7-6-13-22(19,20)4/h12,18-20H,2,6-11,13-14H2,1,3-5H3/b15-12+/t18-,19-,20+,22-/m0/s1 |
| Standard InChIKey | MGQMYSVCEMGOPL-WQTQMUQDSA-N |
| Isomeric SMILES | C/C(=C\COC(=O)C)/CC[C@H]1C(=C)CC[C@H]2[C@]1(CCC[C@@H]2C(=O)OC)C |
| SMILES | CC(=CCOC(=O)C)CCC1C(=C)CCC2C1(CCCC2C(=O)OC)C |
| Canonical SMILES | CC(=CCOC(=O)C)CCC1C(=C)CCC2C1(CCCC2C(=O)OC)C |
| Appearance | Oil |
| PubChem Compound | 6440360 |
| Last Modified | Nov 11 2021 |
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